Cas no 303091-70-5 (2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide)
2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
- CS-0364779
- AKOS001020373
- JS-1855
- 2-(4-methylphenyl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
- 303091-70-5
- 2-(P-tolylthio)-N-(4-(trifluoromethoxy)phenyl)acetamide
- STK265210
- Z18770015
- Acetamide, 2-[(4-methylphenyl)thio]-N-[4-(trifluoromethoxy)phenyl]-
- 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
-
- Inchi: 1S/C16H14F3NO2S/c1-11-2-8-14(9-3-11)23-10-15(21)20-12-4-6-13(7-5-12)22-16(17,18)19/h2-9H,10H2,1H3,(H,20,21)
- InChI Key: AXCCFHSMUNKGCU-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1)OC(F)(F)F)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 341.06973435g/mol
- Monoisotopic Mass: 341.06973435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 449.7±45.0 °C(Predicted)
- pka: 12.63±0.70(Predicted)
2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435449-1g |
2-(P-tolylthio)-N-(4-(trifluoromethoxy)phenyl)acetamide |
303091-70-5 | 90% | 1g |
¥3601.00 | 2024-05-20 |
2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
Comprehensive Overview of 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 303091-70-5)
2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide, with the CAS number 303091-70-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a methylphenylsulfanyl moiety with a trifluoromethoxyphenyl acetamide group. Its structural complexity and functional diversity make it a subject of interest for scientists exploring novel bioactive molecules.
The compound's sulfanyl and trifluoromethoxy groups contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its possible role as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in diseases like cancer and inflammatory disorders. The inclusion of fluorine atoms in its structure also enhances its metabolic stability, a key consideration in modern medicinal chemistry.
In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their unique physicochemical properties. 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide aligns with this trend, as the trifluoromethoxy group is known to improve lipophilicity and membrane permeability. These characteristics are crucial for developing orally bioavailable drugs, addressing one of the most common challenges in pharmaceutical development.
The compound's CAS number 303091-70-5 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to characterize its purity and structural integrity. These methods are essential for ensuring reproducibility in scientific studies involving this molecule.
From a synthetic chemistry perspective, the preparation of 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide involves multi-step organic transformations. Key reactions may include amide bond formation and thioether linkage construction, requiring careful optimization of reaction conditions. The compound's stability under various pH and temperature conditions is another area of active investigation, particularly for formulation scientists.
Environmental and safety assessments of CAS 303091-70-5 are critical for its potential industrial applications. While not classified as hazardous under current regulations, proper handling procedures should always be followed in laboratory settings. The compound's biodegradation profile and ecotoxicological effects represent important considerations for sustainable chemical development.
In the context of intellectual property, 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide has been referenced in several patent applications, particularly those related to small molecule therapeutics and agricultural chemicals. Its structural features make it a valuable scaffold for generating derivative compounds with potentially improved biological activities.
The global market for specialized organic compounds like 303091-70-5 continues to expand, driven by advancements in precision medicine and green chemistry. Pharmaceutical companies and research institutions are increasingly seeking novel chemical entities that can address unmet medical needs while minimizing environmental impact.
Future research directions for 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide may include detailed structure-activity relationship studies and formulation optimization. The compound's potential interactions with biological targets could provide valuable insights for designing next-generation therapeutic agents.
For researchers working with CAS 303091-70-5, proper storage conditions are essential to maintain compound stability. Recommendations typically include protection from moisture and light, with storage temperatures ranging from 2-8°C for long-term preservation. These precautions help ensure the reliability of experimental results involving this compound.
The analytical characterization of 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide presents interesting challenges due to its mixed aromatic and aliphatic nature. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often required for complete structural elucidation, particularly when working with novel derivatives.
In conclusion, 2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS 303091-70-5) represents a fascinating example of modern synthetic chemistry with potential applications across multiple scientific disciplines. Its continued study contributes to our understanding of structure-property relationships in medicinal chemistry and materials science.
303091-70-5 (2-[(4-Methylphenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)